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Compound of Interest

Compound Name: Chlorophosphonazo 111

Cat. No.: B1148316

An In-depth Exploration of its Discovery, Development, and Application in Scientific Research

Abstract

Chlorophosphonazo lll, [2,7-bis(4-chloro-2-phosphonophenylazo)-1,8-dihydroxy-3,6-
naphthalenedisulfonic acid], is a highly sensitive and versatile chromogenic reagent that has
played a significant role in the field of analytical chemistry for decades. Its ability to form stable,
colored complexes with a wide array of metal ions has made it an invaluable tool for
spectrophotometric analysis in diverse scientific disciplines, including environmental
monitoring, clinical chemistry, and materials science. This technical guide provides a
comprehensive overview of the key discoveries, historical development, and core applications
of Chlorophosphonazo I, tailored for researchers, scientists, and drug development
professionals. It delves into the quantitative data governing its analytical performance, detailed
experimental protocols for its use, and visual representations of its synthesis and reaction
mechanisms.

Historical Development and Key Discoveries

The development of Chlorophosphonazo Ill emerged from the broader exploration of
arsenazo-class compounds as metallochromic indicators in the mid-20th century. Soviet
chemists were at the forefront of this research, seeking to synthesize reagents with enhanced
sensitivity and selectivity for various metal ions.
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The Genesis of a Reagent: While the exact first synthesis is not readily documented in
widespread English literature, the foundational work on similar bis-azo chromotropic acid
derivatives points to the pioneering efforts of Soviet chemists like A. M. Lukin in the 1960s.
Their research focused on modifying the functional groups of existing chromogenic agents to
improve their analytical characteristics. The introduction of phosphonic acid groups and
chlorine atoms into the arsenazo structure led to the creation of Chlorophosphonazo lll, a
reagent with superior properties for the determination of a range of elements.

Early Applications and Recognition: Initial studies in the 1960s and 1970s highlighted the
exceptional sensitivity of Chlorophosphonazo Il for elements such as thorium, zirconium,
titanium, and scandium.[1] Its utility was quickly recognized for the analysis of nuclear fuel-
cycle materials and geological samples. Subsequent research expanded its application to the
determination of alkaline earth metals, lanthanides, and uranium, solidifying its position as a
versatile and indispensable analytical reagent.[2][3]

Synthesis of Chlorophosphonazo lii

Chlorophosphonazo lll is synthesized through a bis-diazotization and coupling reaction. The
general synthetic pathway involves the diazotization of 2-amino-4-chlorophenylphosphonic
acid, followed by the coupling of the resulting diazonium salt with chromotropic acid (4,5-
dihydroxy-2,7-naphthalenedisulfonic acid) in an alkaline medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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